(1R,4aR,4bS,7R,10aR)-7-ethenyl-6-hydroxy-1,4a,7-trimethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (1R,4aR,4bS,7R,10aR)-7-ethenyl-6-hydroxy-1,4a,7-trimethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid
• InChI: InChI=1S/C20H30O3/c1-5-18(2)12-13-7-8-15-19(3,14(13)11-16(18)21)9-6-10-20(15,4)17(22)23/h5,12,14-16,21H,1,6-11H2,2-4H3,(H,22,23)/t14-,15+,16?,18+,19+,20+/m0/s1
• InChI Key: UAXNLFQWKCSHGV-TXPIITFASA-N
• Isomeric SMILES: C[C@]12CCC[C@@]([C@@H]1CCC3=C[C@@](C(C[C@H]23)O)(C)C=C)(C)C(=O)O
• SMILES: CC12CCCC(C1CCC3=CC(C(CC23)O)(C)C=C)(C)C(=O)O

Description

(1R,4aR,4bS,7R,10aR)-7-ethenyl-6-hydroxy-1,4a,7-trimethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid is a diterpenoid.

Scientific Research Applications

Synthetic Studies and Structural Analysis

• The compound has been a subject of synthetic studies, such as the stereocontrolled synthesis of its derivatives for potential applications in terpenoid synthesis (Banerjee et al., 1979).
• It serves as a precursor in the synthesis of novel Erythrophleum alkaloid analogues, which highlights its role in creating structurally diverse molecules (Baker et al., 1991).
• Structural analysis of related compounds, such as acanthoic acid and dehydroabietic acid, provides insight into the stereochemistry and conformational dynamics of this class of compounds (Suwancharoen et al., 2010); (Rao et al., 2009).

Application in Host-Guest Chemistry

• Derivatives of this compound have been utilized in the synthesis of host compounds for inclusion studies, demonstrating its potential in supramolecular chemistry (Tanaka et al., 2002).

Environmental and Biochemical Studies

• In environmental research, related compounds have been studied for their degradation pathways, like in the degradation of phenanthrene by Arthrobacter sp. P1-1, providing insights into bioremediation strategies (Seo et al., 2006).
• The analysis of chiral carboxylic acids, including derivatives of this compound, through NMR using optically active amines, indicates its significance in stereochemical investigations (Kuhn et al., 1993).